N-(3-methoxyphenyl)-2-{4-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazol-3-yl}acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[4-methyl-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]acetamide
• InChI: InChI=1S/C19H19N5O4S/c1-23-17(11-18(25)20-14-4-3-5-16(10-14)28-2)21-22-19(23)29-12-13-6-8-15(9-7-13)24(26)27/h3-10H,11-12H2,1-2H3,(H,20,25)
• InChI Key: IYKWDBURHMDEQQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC=C(C=C2)[N+](=O)[O-])CC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C19H19N5O4S
• Molecular Weight: 413.5 g/mol

Description

This compound is a derivative of triazole, which is a class of five-membered ring compounds containing three nitrogen atoms. It also contains a methoxyphenyl group, a methyl group, a nitrobenzyl group, and a thio group. These functional groups could potentially influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be influenced by its functional groups. The triazole ring is aromatic and planar, which could contribute to the compound’s stability. The methoxy, nitrobenzyl, and thio groups could also influence the compound’s polarity and reactivity.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by its functional groups. For example, the nitro group is electron-withdrawing, which could make the compound more susceptible to nucleophilic attack. The thio group could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of polar groups like the nitro and methoxy groups could influence the compound’s solubility and boiling point.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific information. It could potentially interact with biological targets through its functional groups, but this would depend on the specific context.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new pharmaceuticals or materials, but more research would be needed to determine its suitability for these applications.